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Compound of Interest

Compound Name: 4-Methyl-5-phenylpentanoic acid

CAS No.: 93273-41-7

Cat. No.: B3168731 Get Quote

In the fields of chemical research, drug discovery, and materials science, the ability to

communicate complex molecular structures with absolute clarity is paramount. The

International Union of Pure and Applied Chemistry (IUPAC) nomenclature system provides a

standardized, universal language for naming chemical compounds, ensuring that a given name

corresponds to a single, unique structure.[1] This systematic approach eliminates the ambiguity

of trivial or common names, which can vary regionally and historically, thereby facilitating

reproducible and verifiable scientific discourse. This guide provides a detailed exploration of the

IUPAC nomenclature as applied to 4-Methyl-5-phenylpentanoic acid, alongside a technical

overview of its properties, a plausible synthetic pathway, and its relevance in the context of

drug development.

Deciphering the IUPAC Name: A Step-by-Step
Analysis of 4-Methyl-5-phenylpentanoic Acid
The IUPAC name "4-Methyl-5-phenylpentanoic acid" is derived through a systematic

application of established rules that prioritize the principal functional group and the longest

continuous carbon chain.[2][3]

Identification of the Principal Functional Group: The molecule contains a carboxyl group (-

COOH), which is a high-priority functional group in IUPAC nomenclature. The presence of

this group designates the compound as a carboxylic acid, leading to the suffix "-oic acid".[4]
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Determination of the Parent Chain: The longest continuous carbon chain that includes the

carboxyl carbon is identified. In this case, the chain consists of five carbon atoms. The

alkane with five carbons is pentane; therefore, the parent name is "pentanoic acid".[2]

Numbering the Parent Chain: The carbon atom of the carboxyl group is always assigned the

number 1 position.[2][5] The rest of the chain is numbered sequentially from this point.

Identification and Location of Substituents: Two substituents are attached to the pentanoic

acid backbone:

A methyl group (-CH₃) is located on the fourth carbon atom.

A phenyl group (-C₆H₅) is located on the fifth carbon atom.

Alphabetical Ordering and Assembly of the Name: The substituents are listed in alphabetical

order (methyl before phenyl), preceded by their locants (position numbers). This leads to the

final, unambiguous IUPAC name: 4-Methyl-5-phenylpentanoic acid.[1]

The structure can be visualized as follows:

Caption: Structure of 4-Methyl-5-phenylpentanoic acid.

Chemical and Physical Properties
A summary of the key computed properties for 4-Methyl-5-phenylpentanoic acid is presented

in the table below. These properties are crucial for predicting its behavior in various chemical

and biological systems.
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Property Value Source

Molecular Formula C₁₂H₁₆O₂ PubChem[6]

Molecular Weight 192.25 g/mol PubChem[6]

XLogP3 2.8 PubChem[6]

Hydrogen Bond Donor Count 1 PubChem[6]

Hydrogen Bond Acceptor

Count
2 PubChem[6]

Rotatable Bond Count 5 PubChem[6]

Synthesis of 4-Methyl-5-phenylpentanoic Acid: A
Plausible Experimental Protocol
While specific synthesis routes for 4-Methyl-5-phenylpentanoic acid are not extensively

documented in readily available literature, a plausible multi-step synthesis can be devised

based on established organic chemistry principles, starting from commercially available

materials. One such approach could involve the alkylation of a malonic ester derivative.

Proposed Synthetic Pathway
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Diethyl Malonate Diethyl (2-phenylethyl)malonate

1. NaOEt
2. 1-bromo-2-phenylethane

1-bromo-2-phenylethane

Diethyl (2-methylpropyl)(2-phenylethyl)malonate

1. NaOEt
2. 1-bromo-2-methylpropane

Sodium Ethoxide

1-bromo-2-methylpropane

4-Methyl-5-phenylpentanoic acidHydrolysis & Decarboxylation

Hydrolysis & Decarboxylation
(e.g., aq. KOH, then H₃O⁺, heat)

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 4-Methyl-5-phenylpentanoic acid.

Step-by-Step Methodology
Synthesis of Diethyl (2-phenylethyl)malonate:

To a solution of sodium ethoxide, prepared by dissolving sodium metal in anhydrous

ethanol, add diethyl malonate dropwise at 0 °C.

After stirring for 30 minutes, add 1-bromo-2-phenylethane dropwise.

The reaction mixture is then heated to reflux for several hours until the reaction is

complete (monitored by TLC).

After cooling, the mixture is worked up by adding water and extracting with an organic

solvent like diethyl ether. The organic layers are combined, dried, and concentrated to

yield diethyl (2-phenylethyl)malonate.

Alkylation with 1-bromo-2-methylpropane:
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The diethyl (2-phenylethyl)malonate is then subjected to a second alkylation step. It is

treated with another equivalent of sodium ethoxide in anhydrous ethanol.

1-bromo-2-methylpropane is added, and the mixture is refluxed.

A similar aqueous workup and extraction procedure is followed to isolate the dialkylated

product, diethyl (2-methylpropyl)(2-phenylethyl)malonate.

Hydrolysis and Decarboxylation:

The purified dialkylated ester is saponified by refluxing with an aqueous solution of a

strong base, such as potassium hydroxide.[7]

This step hydrolyzes both ester groups to form a dicarboxylate salt.

The reaction mixture is then cooled and carefully acidified with a strong acid (e.g., HCl or

H₂SO₄).

Upon heating the acidified solution, decarboxylation occurs, removing one of the carboxyl

groups as carbon dioxide and yielding the final product, 4-Methyl-5-phenylpentanoic
acid.[7]

The product can be isolated by extraction and purified by techniques such as distillation or

chromatography.

Relevance in Drug Development and Medicinal
Chemistry
Phenylalkanoic acids and their derivatives represent a class of compounds with significant

interest in medicinal chemistry. Many non-steroidal anti-inflammatory drugs (NSAIDs), such as

ibuprofen and naproxen, belong to this structural class.[8] These compounds often exert their

therapeutic effects by inhibiting cyclooxygenase (COX) enzymes, which are key to the

inflammatory pathway.

While the specific biological activity of 4-Methyl-5-phenylpentanoic acid is not widely

reported, its structural similarity to known pharmacologically active agents suggests it could be

a candidate for investigation in several therapeutic areas:
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Anti-inflammatory and Analgesic Agents: Given the prevalence of the phenylalkanoic acid

scaffold in NSAIDs, this compound could be explored for its potential to modulate

inflammatory processes.[9][10]

Metabolic Disorders: Some phenylalkanoic acid derivatives have been investigated as

agonists for free fatty acid receptors (FFARs), which are emerging targets for the treatment

of type 2 diabetes.[11]

Neurological Disorders: The lipophilic nature of the phenyl and alkyl groups may allow for

penetration of the blood-brain barrier, making such compounds interesting for CNS

applications.

Further research, including in vitro and in vivo screening, would be necessary to elucidate the

specific biological targets and therapeutic potential of 4-Methyl-5-phenylpentanoic acid.

Conclusion
The IUPAC name 4-Methyl-5-phenylpentanoic acid provides an unambiguous structural

description of the molecule, which is essential for scientific research and development.

Understanding its systematic naming, chemical properties, and potential synthetic routes is

fundamental for its further investigation. As a member of the phenylalkanoic acid class, this

compound holds potential for exploration in various drug discovery programs, particularly in the

areas of inflammation and metabolic disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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